Cas no 118664-05-4 (Pyrimido[1,2-a]benzimidazol-2-amine (9CI))

Pyrimido[1,2-a]benzimidazol-2-amine (9CI) structure
118664-05-4 structure
Product Name:Pyrimido[1,2-a]benzimidazol-2-amine (9CI)
CAS No:118664-05-4
MF:C10H8N4
MW:184.19732093811
CID:132973
PubChem ID:45078127
Update Time:2025-04-19

Pyrimido[1,2-a]benzimidazol-2-amine (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[1,2-a]benzimidazol-2-amine (9CI)
    • Pyrimido[1,2-a]benzimidazol-2-amine
    • 2-aminopyrimido[1,2-a]benzimidazole
    • DTXSID40663456
    • SCHEMBL22633448
    • Benzo[4,5]imidazo[1,2-a]pyrimidin-2-amine
    • 118664-05-4
    • Inchi: 1S/C10H8N4/c11-9-5-6-14-8-4-2-1-3-7(8)12-10(14)13-9/h1-6H,(H2,11,12,13)
    • InChI Key: IWRSVGXUWRVXRW-UHFFFAOYSA-N
    • SMILES: N12C=CC(N)=NC1=NC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 184.07504
  • Monoisotopic Mass: 184.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.2A^2
  • XLogP3: 2.2

Experimental Properties

  • PSA: 56.21
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